N-(3-acetylphenyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[4-(4-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• InChI: InChI=1S/C24H26N4O4/c1-17(29)19-4-3-5-20(14-19)25-23(30)16-28-15-22(18-6-8-21(31-2)9-7-18)24(26-28)27-10-12-32-13-11-27/h3-9,14-15H,10-13,16H2,1-2H3,(H,25,30)
• InChI Key: LRJGHSIBUYVSJE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2C=C(C(=N2)N3CCOCC3)C4=CC=C(C=C4)OC
• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.5 g/mol

Description

N-(3-acetylphenyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide, also known as AMPP or NAMPA, is a novel compound that has gained interest in scientific research due to its potential therapeutic applications. This compound was first synthesized in 2010 by a group of researchers at the University of California, San Francisco. Since then, several studies have been conducted to investigate its mechanism of action and its potential use in treating various diseases.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

One study explored the synthesis of pyrazole-acetamide derivatives and their coordination with Co(II) and Cu(II) ions to form novel complexes. These complexes exhibited significant antioxidant activity, suggesting potential applications in the development of new antioxidant agents (Chkirate et al., 2019).

Neuroprotective Effects and Enzyme Inhibition

Another research area includes the evaluation of pyrano[3,2-c]chromene derivatives, which share structural similarities with N-(3-acetylphenyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide. These derivatives were studied for their neuroprotective effects against oxidative stress and their inhibitory activity against acetylcholinesterase and butyrylcholinestrase, indicating potential for Alzheimer's disease treatment (Sameem et al., 2017).

Fungicidal and Insecticidal Activities

The design and synthesis of beta-methoxyacrylate-containing N-acetyl pyrazoline derivatives have shown promising fungicidal and insecticidal activities. These studies point towards agricultural applications, where such compounds could be developed as pesticides to protect crops from various fungal diseases and insect pests (Zhao et al., 2008).

Pharmacological Evaluation for Various Biological Activities

Compounds featuring pyrazole and acetamide functional groups have been extensively evaluated for their pharmacological potential, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Such studies highlight the importance of these compounds in medicinal chemistry and drug development (Faheem, 2018).